Cas no 209783-51-7 (5-Isoxazolecarboxamide,N-[[4-[[(2-aminophenyl)amino]carbonyl]phenyl]methyl]-)

• Product Name: 5-Isoxazolecarboxamide,N-[[4-[[(2-aminophenyl)amino]carbonyl]phenyl]methyl]-
• CAS No: 209783-51-7
• MF: C₁₈H₁₆N₄O₃
• MW: 336.344643592834
• CID: 1401698
• Update Time: 2024-08-16

5-Isoxazolecarboxamide,N-[[4-[[(2-aminophenyl)amino]carbonyl]phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxamide,N-[[4-[[(2-aminophenyl)amino]carbonyl]phenyl]methyl]-
• 5-Isoxazolecarboxamide, N-[[4-[[(2-aminophenyl)amino]carbonyl]phenyl]methyl]-

• Inchi： 1S/C18H16N4O3/c19-14-3-1-2-4-15(14)22-17(23)13-7-5-12(6-8-13)11-20-18(24)16-9-10-21-25-16/h1-10H,11,19H2,(H,20,24)(H,22,23)
• InChI Key： MDMGBEFFRKGOOQ-UHFFFAOYSA-N
• SMILES： O1C(C(NCC2=CC=C(C(NC3=CC=CC=C3N)=O)C=C2)=O)=CC=N1

Computed Properties

• Exact Mass: 336.12238

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 578.0±50.0 °C(Predicted)
• PSA: 110.25
• pka: 12.70±0.46(Predicted)